2-amino-N-(3-chloro-2-methylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(3-chloro-2-methylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H17ClN4O4/c1-13-16(24)8-5-9-17(13)26-23(30)19-18-10-2-3-11-27(18)21(20(19)25)22(29)14-6-4-7-15(12-14)28(31)32/h2-12H,25H2,1H3,(H,26,30)
• InChI Key: UXUHXIZLDSOURB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C23H17ClN4O4
• Molecular Weight: 448.9 g/mol

Description

2-amino-N-(3-chloro-2-methylphenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

Indolizine derivatives, including those similar to the compound , have been synthesized through various chemical reactions involving amino acids, hydrazine hydrate, and other reactants. These processes often result in compounds with unique structural and physicochemical properties, making them subjects of interest in the synthesis and characterization of new chemical entities (Mahanthesha et al., 2022; Hao et al., 2017).

Biological Activities

Indolizine derivatives exhibit a range of biological activities, including anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial effects. These activities are often evaluated through in vitro studies, highlighting the potential therapeutic applications of these compounds. Molecular docking studies further support the anticancer potential of these molecules, suggesting their usefulness in drug discovery and medicinal chemistry (Mahanthesha et al., 2022).

Photoluminescence Behavior

Some indolizine derivatives demonstrate unique optical properties, such as reversible pH-dependent photoluminescence. This unusual behavior, characterized by a dramatic blue shift in fluorescence emission upon protonation, suggests applications in the development of new photoluminescent materials for sensing and imaging technologies (Outlaw et al., 2016).

Potential Applications to Tropical Diseases

Indolizine derivatives have also been explored for their potential applications to tropical diseases. The design and synthesis of such compounds aim at addressing the challenges associated with these diseases, indicating the broad scope of scientific research applications beyond traditional therapeutic areas (Zhang et al., 2014).